Cas no 1588441-15-9 (1-Methyl-1H-imidazol-5-amine hydrochloride)

1-Methyl-1H-imidazol-5-amine hydrochloride is a versatile organic compound primarily used as a key intermediate in pharmaceutical and agrochemical synthesis. Its imidazole core structure lends itself to applications in heterocyclic chemistry, particularly in the development of bioactive molecules. The hydrochloride salt form enhances stability and solubility, facilitating handling and storage. This compound is valued for its reactivity in nucleophilic substitution and condensation reactions, making it useful in constructing complex molecular frameworks. High purity grades are available to meet stringent research and industrial requirements. Its consistent performance and well-documented synthetic utility make it a reliable choice for medicinal chemistry and material science applications.
1-Methyl-1H-imidazol-5-amine hydrochloride structure
1588441-15-9 structure
Product Name:1-Methyl-1H-imidazol-5-amine hydrochloride
CAS No:1588441-15-9
MF:C4H8ClN3
MW:133.5794
MDL:MFCD24847833
CID:2094547
PubChem ID:71464346
Update Time:2025-08-01

1-Methyl-1H-imidazol-5-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 1-Methyl-1H-imidazol-5-amine hydrochloride
    • 1-METHYL-1H-IMIDAZOL-5-AMINE HCL
    • AK128338
    • 1-Methyl-1H-imidazol-5-amine hydrochloride(1:x)
    • 3-methylimidazol-4-amine;hydrochloride
    • ST2415392
    • AX8248518
    • Y1665
    • 1H-Imidazol-5-amine, 1-methyl-, hydrochloride (1:1)
    • MFCD24847833
    • 5-Amino-1-methylimidazole Hydrochloride
    • AKOS016013295
    • 3-METHYLIMIDAZOL-4-AMINE HYDROCHLORIDE
    • SY113391
    • EN300-2009536
    • DS-5806
    • DB-147605
    • 1588441-15-9
    • SCHEMBL23699967
    • MDL: MFCD24847833
    • Inchi: 1S/C4H7N3.ClH/c1-7-3-6-2-4(7)5;/h2-3H,5H2,1H3;1H
    • InChI Key: IBCVQLCVHKETTQ-UHFFFAOYSA-N
    • SMILES: Cl[H].N1(C([H])=NC([H])=C1N([H])[H])C([H])([H])[H]

Computed Properties

  • Exact Mass: 133.0406750g/mol
  • Monoisotopic Mass: 133.0406750g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 64
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 43.8

1-Methyl-1H-imidazol-5-amine hydrochloride Security Information

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Additional information on 1-Methyl-1H-imidazol-5-amine hydrochloride

Comprehensive Overview of 1-Methyl-1H-imidazol-5-amine hydrochloride (CAS No. 1588441-15-9)

1-Methyl-1H-imidazol-5-amine hydrochloride (CAS No. 1588441-15-9) is a specialized organic compound widely utilized in pharmaceutical research, agrochemical development, and material science. This compound belongs to the imidazole family, a class of heterocyclic compounds known for their versatile applications in medicinal chemistry and industrial processes. The hydrochloride salt form enhances its stability and solubility, making it a preferred choice for various synthetic applications.

In recent years, the demand for imidazole derivatives has surged due to their role in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. Researchers are increasingly focusing on 1-Methyl-1H-imidazol-5-amine hydrochloride as a key intermediate in synthesizing novel therapeutic molecules. Its unique structural features, including the methyl group at the 1-position and the amine functionality at the 5-position, contribute to its reactivity and potential in designing targeted drugs.

The compound’s significance is further highlighted by its relevance to trending topics such as green chemistry and sustainable synthesis. With growing environmental concerns, scientists are exploring eco-friendly methods to produce imidazole-based compounds, including 1-Methyl-1H-imidazol-5-amine hydrochloride. Catalytic processes and solvent-free reactions are among the innovative approaches being investigated to minimize waste and energy consumption.

From a commercial perspective, 1-Methyl-1H-imidazol-5-amine hydrochloride is gaining traction in the fine chemicals market. Its applications extend to the production of corrosion inhibitors, lubricant additives, and electronic materials. The compound’s ability to form stable complexes with metals makes it valuable in industrial coatings and advanced material formulations. Additionally, its role in polymer chemistry is being explored for developing high-performance materials with enhanced thermal and mechanical properties.

Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are commonly employed to characterize 1-Methyl-1H-imidazol-5-amine hydrochloride. These methods ensure high purity and consistency, which are critical for research and industrial applications. The compound’s physicochemical properties, including melting point, solubility, and stability under various conditions, are well-documented, providing researchers with essential data for experimental design.

In the context of drug delivery systems, 1-Methyl-1H-imidazol-5-amine hydrochloride is being studied for its potential to enhance bioavailability and target specificity. Its compatibility with biodegradable polymers and nanocarriers opens new avenues for designing controlled-release formulations. This aligns with the current focus on personalized medicine and precision therapeutics, where tailored drug delivery is paramount.

The safety profile of 1-Methyl-1H-imidazol-5-amine hydrochloride is another area of interest. Regulatory agencies emphasize the importance of thorough toxicological assessments for new chemical entities. Preliminary studies suggest that the compound exhibits low acute toxicity, but further investigations are underway to evaluate its long-term effects and environmental impact. These findings are crucial for ensuring compliance with global chemical safety standards.

Looking ahead, the versatility of 1-Methyl-1H-imidazol-5-amine hydrochloride positions it as a promising candidate for interdisciplinary research. Whether in pharmaceuticals, materials science, or industrial chemistry, this compound continues to inspire innovation. As scientific advancements unfold, its applications are expected to expand, addressing some of the most pressing challenges in modern chemistry and technology.

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